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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

For researchers, scientists, and professionals in drug development, the stability of colorants

under light exposure is a critical factor in formulation and material selection. This guide

provides an objective comparison of the lightfastness properties of Pigment Yellow 16, a

diarylide yellow, and the high-performance benzimidazolone yellow pigment family.

Benzimidazolone yellows have emerged as a benchmark for performance in applications

demanding high lightfastness, often replacing older organic pigments. This comparison aims to

provide clear, data-driven insights into the relative performance of these two classes of yellow

pigments.

Quantitative Lightfastness Data
The following table summarizes the lightfastness ratings and chemical classifications of

Pigment Yellow 16 and several common benzimidazolone yellow pigments. Lightfastness is

rated according to the American Society for Testing and Materials (ASTM) D4303 standard,

where Category I represents excellent lightfastness and higher categories indicate poorer

performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1584600?utm_src=pdf-interest
https://www.benchchem.com/product/b1584600?utm_src=pdf-body
https://www.benchchem.com/product/b1584600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pigment
Colour Index
Name

Chemical
Class

ASTM
Lightfastness
Rating

Notes

Pigment Yellow

16
PY 16 Diarylide Yellow

Not Consistently

Rated (Often

cited as having

"good"

lightfastness, but

specific ASTM

rating is not

readily available)

Lightfastness

can vary

depending on the

specific

formulation and

transparency.

Benzimidazolone

Yellow
PY 151

Monoazo

Benzimidazolone

I (Excellent)[1][2]

[3]

A bright, primary

yellow with

excellent

lightfastness.[2]

Benzimidazolone

Yellow
PY 154

Monoazo

Benzimidazolone
I (Excellent)[4][5]

One of the most

lightfast organic

yellow pigments

available.[5]

Benzimidazolone

Yellow
PY 175

Monoazo

Benzimidazolone
I (Excellent)[3][4]

A very green-

toned yellow,

praised for its

durability.[3][4]

Benzimidazolone

Yellow
PY 180 Benzimidazolone

6-7 (Blue Wool

Scale)

A greenish-

yellow pigment

with good

thermal stability

and light

resistance.[6][7]

Chemical Structure and its Impact on Lightfastness
The inherent stability of a pigment to photodegradation is largely determined by its molecular

structure.
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Pigment Yellow 16 is classified as a diarylide yellow.[8] Its molecular structure can be

susceptible to cleavage at the azo linkages upon exposure to UV radiation, which can lead to

color fading.

Benzimidazolone yellows, on the other hand, are characterized by the presence of a

benzimidazolone group within their molecular structure.[9] This group promotes strong

intermolecular hydrogen bonding, which enhances the stability of the molecule and contributes

to its excellent resistance to light and weathering.[9]

Pigment Classes Lightfastness Performance

Structural Feature

Pigment Yellow 16
(Diarylide Yellow) Good to Moderate

 Generally exhibits

Benzimidazolone Yellows
(PY 151, PY 154, PY 175, etc.) Excellent (ASTM I) Consistently demonstrates

Benzimidazolone Moiety

 Contains  Contributes to
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Figure 1. Relationship between pigment class, structural features, and lightfastness.

Experimental Protocol for Lightfastness Testing
(ASTM D4303 Summary)
The lightfastness ratings cited in this guide are determined by methods outlined in ASTM

D4303, "Standard Test Methods for Lightfastness of Colorants Used in Artists' Materials."[10]

[11][12] This standard provides a framework for accelerated testing to approximate the effects

of long-term indoor light exposure on pigments.
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Core Methodology:

Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., oil, acrylic) and

applied to a substrate. A portion of the specimen is shielded from light to serve as an

unexposed control.

Exposure Conditions: The prepared specimens are exposed to a controlled light source that

simulates daylight filtered through glass.[12][13] The standard outlines several methods,

including:

Test Method A & B: Exposure to natural daylight in specific outdoor locations (Florida or

Arizona).[12]

Test Method C & D: Exposure to a xenon-arc lamp, which provides a close spectral match

to sunlight.[12][13]

Evaluation: After a specified amount of light exposure, the color change between the

exposed and unexposed portions of the specimen is measured using a spectrophotometer or

colorimeter.[14] The color difference (ΔE) is calculated using the CIE 1976 Lab color

difference equation.

Lightfastness Categorization: Based on the calculated ΔE*, the pigment is assigned to a

lightfastness category. For an ASTM Lightfastness I rating, the color change must be

minimal.
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Figure 2. Experimental workflow for ASTM D4303 lightfastness testing.

Conclusion
The available data strongly indicates that benzimidazolone yellow pigments offer superior

lightfastness compared to Pigment Yellow 16. The consistent ASTM Lightfastness I rating of

various benzimidazolone yellows makes them a more reliable choice for applications where

color stability and longevity are paramount. The enhanced performance of benzimidazolone
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yellows is attributed to their robust molecular structure, which is more resistant to

photodegradation. For researchers and professionals in fields requiring high-performance

colorants, the selection of benzimidazolone yellows over diarylide yellows like Pigment Yellow
16 can significantly improve the long-term stability of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

